Cas no 603-45-2 (4-(Bis(4-Hydroxyphenyl)methylene)cyclohexa-2,5-dienone)

• Product Name: 4-(Bis(4-Hydroxyphenyl)methylene)cyclohexa-2,5-dienone
• CAS No: 603-45-2
• MF: C₁₉H₁₄O₃
• MW: 290.312665462494
• MDL: MFCD00001624
• CID: 82667
• PubChem ID: 24888536
• Update Time: 2025-09-18

4-(Bis(4-Hydroxyphenyl)methylene)cyclohexa-2,5-dienone Chemical and Physical Properties

Names and Identifiers

• 4-(Bis(4-hydroxyphenyl)methylene)cyclohexa-2,5-dienone
• Pararosolic Acid
• 4-[bis(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
• Rosolic acid
• ROSOLIC ACID C.I. 43800 INDICATOR FOR MICROSCOPY
• 4-(p,p′-Dihydroxybenzhydrylidine)-2,5-cyclohexadien-1-one
• 4,4'-Dihydroxyfuchsone
• 4-[bis-(4-hydroxyphenyl)methylene]-cyclohexa-2,5-dienone
• 4-<bis(4-hydroxyphenyl)methylene>-2,5-cyclohexadienone
• Aurin
• Aurin No. 555
• Aurine
• Corallin
• Corallin Spirit Soluble
• p-Rosolic acid
• Spirit Aurine
• 4-[Bis(4-hydroxyphenyl)methylene]-2,5-cyclohexadienone
• C.I. 43800
• 4-[bis(4-hydroxyphenyl)methylene]cyclohexa-2,5-dien-1-one
• 85N4AK3JAU
• 2,5-Cyclohexadien-1-one, 4-[bis(4-hydroxyphenyl)methylene]-
• NSC7805
• C19H14O3
• 4-[Bis(4-hydroxyph
• Rosolic acid Indicator
• KBioSS_001468
• NS00034335
• FYEHYMARPSSOBO-UHFFFAOYSA-N
• p-Rosolic acid, Dye content 85 %
• AKOS015903417
• CHEMBL210868
• Spectrum5_001864
• 4-[Bis(4-hydroxyphenyl)methylene]-2,5-cyclohexadien-1-one #
• KBioGR_001368
• p-Rosolic acid (C.I. 43800)
• NSC 7805
• IDI1_000400
• SPECTRUM1500762
• CS-0157463
• MFCD00001624
• p-Rosolic acid, 85.0%
• CCG-39006
• UNII-85N4AK3JAU
• Spectrum_000988
• 4-(P,P'-DIHYDROXYBENZHYDRYLIDENE)-2,5-CYCLOHEXADIEN-1-ONE
• NCGC00095266-03
• 2, 4-[bis(4-hydroxyphenyl)methylene]-
• AI3-18245
• KBio2_004036
• BDBM50427512
• 2, 4-[bis(p-hydroxyphenyl)methylene]-
• Spectrum3_000609
• 4-(Bis(4-hydroxyphenyl)methylene)cyclohexa-2,5-dien-1-one
• NSC-7805
• MLS001359834
• BIDD:ER0176
• NCI60_041721
• NINDS_000400
• DTXSID2022387
• AURIN [MI]
• p-Rosolic acid, JIS special grade
• SCHEMBL590856
• SMP1_000134
• Spectrum2_000762
• SMR001224399
• SPBio_000804
• NCGC00095266-02
• KBio1_000400
• KBio2_006604
• CI-43800
• BRD-K24453427-001-02-9
• KBio2_001468
• Spectrum4_000904
• BSPBio_002118
• HMS501D22
• 4-(Bis(p-hydroxyphenyl)methylene)cyclohexa-2,5-dien-1-one
• HMS3058N04
• BRD-K24453427-001-04-5
• Corallin yellow (Salt/Mix)
• 4-[Bis(4-hydroxyphenyl)methylene]-2,5-cyclohexadien-1-one
• MLS002695900
• 2,5-Cyclohexadien-1-one, 4-(bis(4-hydroxyphenyl)methylene)-
• 603-45-2
• Q423995
• EINECS 210-041-8
• KBio3_001618
• HMS1923K11
• NCGC00095266-01
• A0598
• D88291
• CHEBI:34544
• DivK1c_000400
• 2,5-Cyclohexadien-1-one, 4-(bis(p-hydroxyphenyl)methylene)-
• HY-W104821
• pRosolic acid
• STL453788
• DA-61323
• 4(Bis(phydroxyphenyl)methylene)cyclohexa2,5dien1one
• 4-[bis(p-hydroxyphenyl)methylene]cyclohexa-2,5-dien-1-one
• 2,5-Cyclohexadien-1-one, 4-[bis(p-hydroxyphenyl)]methylene-
• DTXCID002387
• 4(bis(p-hydroxyphenyl)methylene)-2,5-cyclohexadien-1-one
• 4(p,p'Dihydroxybenzhydrylidene)2,5cyclohexadien1one
• 42,5cyclohexadien1one
• 4,4'Dihydroxyfuchsone
• 4(Bis(phydroxyphenyl)methylene)2methyl2,5cyclohexadien1one
• 2,5Cyclohexadien1one, 4(bis(4hydroxyphenyl)methylene)
• 2,5Cyclohexadien1one, 4(bis(phydroxyphenyl)methylene)2methyl
• 4-(Bis(4-Hydroxyphenyl)methylene)cyclohexa-2,5-dienone

• MDL： MFCD00001624
• Inchi： 1S/C19H14O3/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,20-21H
• InChI Key： FYEHYMARPSSOBO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)/C(=C1\C=CC(C=C\1)=O)/C1C=CC(=CC=1)O
• BRN： 2055205

Computed Properties

• Exact Mass: 290.09400
• Monoisotopic Mass: 290.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2497 (rough estimate)
• Melting Point: 309°C (decompose)
• Boiling Point: 543°C at 760 mmHg
• Refractive Index: 1.4200 (estimate)
• Solubility: Solubility Practically insoluble in water, benzene; freely soluble in ethanol
• Water Partition Coefficient: Soluble in alcohol, sodium hydroxide, potassium hydroxide and strong acids. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 57.53000
• LogP: 3.59480
• Solubility: Not available
• Merck: 881
• pka: 6.98(at 25℃)
• Color index: 43800
• λmax: 534.6nm, 479.5nm, 482nm
• PH: 6.8(YELLOW)--8.2(RED)
• Sensitiveness: Sensitive to light

4-(Bis(4-Hydroxyphenyl)methylene)cyclohexa-2,5-dienone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes